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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

dicyanamide

Cat. No.: B1365684 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Ethyl-3-methylimidazolium dicyanamide (EMIM DCA), ensuring the safety of laboratory

personnel and compliance with environmental regulations. The following procedures are

designed for researchers, scientists, and drug development professionals who handle this ionic

liquid.

Immediate Safety and Handling Precautions
1-Ethyl-3-methylimidazolium dicyanamide is classified as harmful if swallowed, causes skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It may also cause an

allergic skin reaction.[3][4] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be inspected before use.[2]

Eye Protection: Safety glasses with side-shields or goggles are required.[2]

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a

NIOSH-approved respirator.[2]

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation or a rash occurs, seek medical attention.[3][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek medical advice.[1][5]

Ingestion: If swallowed, rinse the mouth and call a poison center or doctor if you feel unwell.

[5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration or

oxygen.[2]

Step-by-Step Disposal Protocol
The primary route for disposal of 1-Ethyl-3-methylimidazolium dicyanamide is through an

approved hazardous waste disposal plant.[4][5] Do not dispose of this chemical down the drain

or in regular trash.

Step 1: Waste Identification and Segregation

Designate a specific, sealed container for the collection of 1-Ethyl-3-methylimidazolium
dicyanamide waste.

This waste must be segregated from other waste streams to avoid unintended chemical

reactions. It is incompatible with strong oxidizing agents.[5]

Step 2: Waste Container Labeling

The waste container must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "1-Ethyl-3-methylimidazolium dicyanamide"

The associated hazards (e.g., "Harmful," "Irritant")

The date the waste was first added to the container.
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Step 3: Storage of Waste

Store the sealed and labeled waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Storage should be at moderate temperatures in a dry area.[2]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Follow all institutional procedures for waste manifest documentation. The Resource

Conservation and Recovery Act (RCRA) governs the management of hazardous waste from

generation to disposal.[6]

Spill Response:

In the event of a spill, avoid contact with the skin and inhalation of vapors.[1]

Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a sealed

container for disposal as hazardous waste.

Ventilate the area of the spill.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Ethyl-3-methylimidazolium
dicyanamide.
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Property Value Reference

CAS Number 370865-89-7 [1][7]

Molecular Weight 177.21 g/mol [7]

Density (26 °C) 1.101 g/cm³ [7]

Melting Point -21 °C [7]

Flash Point 221 °C (429.8 °F) - closed cup

Toxicity to Fish (LC50) > 123 mg/l (Danio rerio, 96 h) [4]

Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 1-Ethyl-3-methylimidazolium dicyanamide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0003%20EMIM%20DCA%2C%201-Ethyl-3-methlyimidazolium%20dicyanamide_Label.pdf
https://iolitec.de/sites/iolitec.de/files/2017-05/TDS%20IL-0003%20EMIM%20DCA.pdf
https://iolitec.de/sites/iolitec.de/files/2017-05/TDS%20IL-0003%20EMIM%20DCA.pdf
https://iolitec.de/sites/iolitec.de/files/2017-05/TDS%20IL-0003%20EMIM%20DCA.pdf
https://iolitec.de/sites/iolitec.de/files/2017-05/TDS%20IL-0003%20EMIM%20DCA.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/00796?userType=undefined
https://www.benchchem.com/product/b1365684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Collection

Interim Storage

Final Disposal

Identify Waste as
1-Ethyl-3-methylimidazolium dicyanamide

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use a Designated, Sealed
Hazardous Waste Container

Spill Occurs

Label Container Clearly:
- 'Hazardous Waste'

- Chemical Name
- Hazards

Store in a Secure,
Well-Ventilated Area

Contact EHS for Pickup

Complete Waste
Manifest Documentation

Disposal at an Approved
Waste Treatment Facility

Absorb with Inert Material,
Collect in Sealed Container for Disposal

Follow Spill Protocol

Click to download full resolution via product page

Caption: Disposal workflow for 1-Ethyl-3-methylimidazolium dicyanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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